Cas no 2229430-44-6 (2-methoxy-1-methyl-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-methoxy-1-methyl-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229430-44-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6441153
• PubChem ID: 165967585
• Update Time: 2025-05-20

2-methoxy-1-methyl-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-methyl-4-(2-methylbut-3-yn-2-yl)benzene
• 2229430-44-6
• EN300-1791237

• Inchi： 1S/C13H16O/c1-6-13(3,4)11-8-7-10(2)12(9-11)14-5/h1,7-9H,2-5H3
• InChI Key： FWJJPOXMNJIWCF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methoxy-1-methyl-4-(2-methylbut-3-yn-2-yl)benzene

2-Methoxy-1-Methyl-4-(2-Methylbut-3-yn-2-yl)benzene: A Comprehensive Overview

2-Methoxy-1-Methyl-4-(2-Methylbut-3-yn-2-yl)benzene is a complex organic compound with the CAS number No. 2229430-44-6. This compound belongs to the class of aromatic heterocycles and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of a benzene ring substituted with a methoxy group, a methyl group, and a 2-methylbutynyl group, which contributes to its distinctive chemical behavior.

The synthesis of No. 2229430-44-6 involves a multi-step process that typically begins with the preparation of the benzene derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds within the molecule. These methods not only enhance the purity of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most notable applications of No. 2229430-44-6 is in the field of pharmaceutical chemistry. The compound has been identified as a potential lead molecule for drug development due to its ability to modulate specific biological pathways. For example, studies have shown that No. 2229430-44-6 exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its structural flexibility allows for further modification to optimize pharmacokinetic properties such as bioavailability and half-life.

In addition to its pharmaceutical applications, No. 2229430-44-6 has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. Recent research highlights its role in accelerating Heck reactions, which are critical in synthesizing complex organic molecules used in agrochemicals and specialty chemicals.

The physical and chemical properties of No. 2229430-44-6 have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that the compound is highly stable under ambient conditions, with a melting point of approximately 78°C and a boiling point around 155°C under standard pressure. Its solubility profile indicates moderate solubility in common organic solvents like dichloromethane and ethanol, which facilitates its handling during chemical reactions.

From an environmental perspective, understanding the degradation pathways of No. 2229430-44-6 is crucial for assessing its ecological impact. Recent studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. However, further research is needed to evaluate its impact on aquatic organisms and soil microbiota.

In conclusion, No. 2229430-44_6, or No._Methoxy_1_Methyl_4_(No._Methylbut_3_yn_ No._yl)benzene, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a valuable asset in both academic research and industrial settings.